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Compound of Interest

Compound Name: (R)-(+)-2-Bromopropionic acid

Cat. No.: B167591 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of (R)-(+)-2-
Bromopropionic acid in various organic solvents. Due to a lack of specific quantitative

solubility data in publicly available literature, this guide focuses on qualitative solubility, the

underlying chemical principles governing solubility, and standardized experimental protocols for

determining precise solubility parameters in a laboratory setting.

Introduction
(R)-(+)-2-Bromopropionic acid is a chiral carboxylic acid widely used as a building block in

the synthesis of pharmaceuticals and other specialty chemicals. Its solubility in organic solvents

is a critical parameter for reaction kinetics, purification processes such as crystallization, and

formulation development. This document summarizes the known qualitative solubility of (R)-
(+)-2-Bromopropionic acid and provides methodologies for its quantitative determination.

Physicochemical Properties of (R)-(+)-2-
Bromopropionic Acid
A summary of the key physical and chemical properties of (R)-(+)-2-Bromopropionic acid is

presented in Table 1. These properties influence its solubility behavior.

Table 1: Physicochemical Properties of (R)-(+)-2-Bromopropionic Acid
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Property Value Reference(s)

Molecular Formula C₃H₅BrO₂ [1]

Molecular Weight 152.97 g/mol [1]

Appearance Colorless to light yellow liquid [2][3]

Density 1.692 g/mL at 20 °C [1]

Melting Point 25-26 °C [2][4]

Boiling Point 203-205 °C [2][5]

pKa ~2.97 [6]

Optical Rotation ([α]20/D) +26±2°, neat [1]

Solubility Data
While specific quantitative solubility data (e.g., g/100 mL) for (R)-(+)-2-Bromopropionic acid
in a range of organic solvents is not readily available in the surveyed literature, qualitative

descriptions of its solubility have been compiled. Table 2 summarizes this information.

Table 2: Qualitative Solubility of (R)-(+)-2-Bromopropionic Acid in Common Organic Solvents
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Solvent Solvent Type
Qualitative
Solubility

Reference(s)

Water Protic, Polar Soluble [2][5][7]

Methanol Protic, Polar Miscible (Expected) [5]

Ethanol Protic, Polar Miscible [5]

Chloroform
Aprotic, Moderately

Polar
Miscible [5]

Diethyl Ether Aprotic, Weakly Polar Miscible [5]

Benzene Aprotic, Non-polar Miscible [5]

Hexane Aprotic, Non-polar
Limited

Solubility/Insoluble
[2]

Note: "Miscible" indicates that the substance dissolves in all proportions. The solubility of

enantiomers, such as (R)-(+)-2-Bromopropionic acid and its (S)-(-) counterpart, is expected

to be identical in achiral solvents.

The solubility of 2-bromopropionic acid is dependent on temperature, typically increasing as the

temperature rises.[2]

Principles of Solubility
The solubility of (R)-(+)-2-Bromopropionic acid is governed by its molecular structure, which

features both a polar carboxylic acid group and a more non-polar alkyl bromide moiety. The

principle of "like dissolves like" is central to understanding its solubility profile.

Polar Solvents: The carboxylic acid group can act as both a hydrogen bond donor and

acceptor, leading to strong interactions with polar protic solvents like water and alcohols

(e.g., methanol, ethanol). This results in high solubility or miscibility.[2]

Moderately Polar Solvents: In aprotic polar solvents such as chloroform and diethyl ether,

dipole-dipole interactions between the solvent and the polar functional groups of the acid

contribute to its solubility.[5]
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Non-polar Solvents: In non-polar solvents like hexane, the energy required to break the

strong hydrogen bonds between the carboxylic acid molecules is not sufficiently

compensated by the weak van der Waals forces with the solvent, resulting in poor solubility.

[2]

Experimental Protocols for Solubility Determination
For researchers requiring precise solubility data, the following established methods can be

employed.

Isothermal Equilibrium Method
This gravimetric method is a reliable technique for determining the solubility of a solid or liquid

solute in a solvent at a constant temperature.

Methodology:

Sample Preparation: An excess amount of (R)-(+)-2-Bromopropionic acid is added to a

known volume or mass of the selected organic solvent in a sealed, temperature-controlled

vessel.

Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or shaker bath) at a

constant temperature for a sufficient period to ensure that equilibrium is reached (typically

24-48 hours).

Phase Separation: After equilibration, the agitation is stopped, and the undissolved solute is

allowed to settle, leaving a saturated solution.

Sampling and Analysis: A known volume or mass of the clear, saturated supernatant is

carefully withdrawn using a pre-heated or pre-weighed syringe to avoid precipitation upon

cooling. The solvent is then evaporated from the sample under controlled conditions (e.g., in

a vacuum oven).

Quantification: The mass of the remaining solute is determined gravimetrically. The solubility

is then calculated and can be expressed in various units, such as g/100 mL, mol/L, or mole

fraction.
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Visual Method (Polythermal)
This method is useful for determining the temperature dependence of solubility.

Methodology:

Sample Preparation: A series of sealed tubes are prepared, each containing a known mass

of (R)-(+)-2-Bromopropionic acid and a known mass of the solvent.

Heating and Observation: The tubes are slowly heated in a controlled temperature bath with

constant agitation. The temperature at which the last solid particle dissolves is recorded as

the saturation temperature for that specific concentration.

Data Analysis: By repeating this procedure for different concentrations, a solubility curve as a

function of temperature can be constructed.

Visualizations
The following diagrams illustrate the logical workflow for determining solubility and the general

synthesis of 2-bromopropionic acid.
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Caption: Workflow for Isothermal Equilibrium Solubility Determination.
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Caption: General Synthesis of 2-Bromopropionic Acid.[5]

Conclusion
(R)-(+)-2-Bromopropionic acid exhibits solubility characteristics typical of a short-chain

carboxylic acid, showing high solubility in polar organic solvents and limited solubility in non-

polar media. For applications requiring precise solubility values, direct experimental

determination is recommended using established protocols such as the isothermal equilibrium

method. The information and methodologies presented in this guide are intended to assist

researchers in the effective handling and application of this important chiral building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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